9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C21H20FNO3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C21H20FNO3/c1-13-14(2)21(24)26-20-17(13)7-8-19-18(20)11-23(12-25-19)10-9-15-3-5-16(22)6-4-15/h3-8H,9-12H2,1-2H3
• Standard InChI Key: YLNOALUODOUFGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)CCC4=CC=C(C=C4)F)C

Introduction

9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one is a complex organic compound featuring a fused chromeno and oxazine structure. This heterocyclic compound is characterized by its unique arrangement of a 4-fluorophenyl group attached via an ethyl chain, along with multiple methyl groups and a bicyclic framework. The molecular formula for this compound is C21H20FNO3, with a molecular weight of approximately 353.4 g/mol.

Structural Features and Chemical Reactivity

The compound's structure includes a chromene ring (also known as a benzopyran) fused with an oxazine ring, creating a complex heterocyclic system. The presence of the 4-fluorophenyl group is significant as fluorine substitution can enhance lipophilicity and influence receptor binding. The chemical reactivity of this compound can be analyzed through various reactions typical of heterocycles, which involve the manipulation of its functional groups to explore potential biological activities.

Biological Activities and Potential Applications

Initial studies suggest that 9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one may exhibit various biological activities. Recent research indicates that compounds similar to this one have shown significant anticancer activity, particularly in inhibiting cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest. The compound's potential applications span various fields, including pharmacology and medicine, due to its promising structural properties and preliminary biological assays.

Synthesis and Interaction Studies

The synthesis of this compound can be achieved through several methods, typically involving multi-step reactions that enable efficient production in a laboratory setting. Interaction studies are crucial for understanding how the compound interacts with biological targets, such as enzymes or receptors, which modulate their activity. These interactions are vital for elucidating the compound's mechanism of action and determining its efficacy as a therapeutic agent.

Comparison with Similar Compounds

Several compounds share structural similarities with 9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one. Notable examples include:

Compound Name	Molecular Formula	Unique Features
4-Fluoroaniline	C6H6FN	Simple aromatic amine with fluorine substitution
3-(4-Fluorophenyl)-2-methylphenol	C13H11F	Contains phenolic structure with fluorine
1-(4-Fluorobenzyl)-1H-pyrazole	C10H9FN2	Heterocyclic pyrazole structure with fluorobenzyl

The uniqueness of 9-[2-(4-fluorophenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one lies in its intricate fused ring system, which combines chromene and oxazine functionalities, potentially conferring distinct biological activities not present in simpler analogs or other similar compounds.

Pharmacological Studies and Future Directions

Pharmacokinetic studies suggest that the compound exhibits favorable absorption and distribution characteristics due to its lipophilic nature. In vivo studies have shown that it can effectively penetrate biological membranes. The potential as an anticancer agent warrants further investigation into its efficacy and safety profile. Future research should focus on elucidating the specific mechanisms of action and conducting comprehensive clinical trials to assess its therapeutic potential.